![molecular formula C19H21BrN2O2 B3458146 1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine](/img/structure/B3458146.png)
1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine
Overview
Description
1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained attention in scientific research due to its potential as a psychoactive drug and its ability to stimulate the central nervous system.
Mechanism of Action
1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine acts as a non-selective serotonin and dopamine receptor agonist, which means that it binds to these receptors and activates them. This results in an increase in the release of these neurotransmitters, which leads to an increase in mood and arousal. 1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine also acts as a norepinephrine reuptake inhibitor, which means that it prevents the reuptake of norepinephrine, leading to an increase in its concentration in the brain.
Biochemical and Physiological Effects:
1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. These effects are similar to those of other stimulant drugs such as amphetamines and cocaine.
Advantages and Limitations for Lab Experiments
1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine has several advantages for lab experiments, including its ability to stimulate the central nervous system and its potential as a treatment for depression and anxiety. However, there are also limitations to its use, including its potential for abuse and its side effects such as increased heart rate and blood pressure.
Future Directions
There are several future directions for the study of 1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine. One direction is to investigate its potential as a treatment for depression and anxiety. Another direction is to study its mechanism of action in more detail, including its effects on other neurotransmitters and receptors. Additionally, further research is needed to determine the long-term effects of 1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine use and its potential for abuse.
Conclusion:
In conclusion, 1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine is a synthetic compound that has gained attention in scientific research due to its potential as a psychoactive drug and its ability to stimulate the central nervous system. Its mechanism of action involves the activation of serotonin and dopamine receptors and the inhibition of norepinephrine reuptake. 1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine has several advantages for lab experiments, but also has limitations such as its potential for abuse and side effects. Further research is needed to investigate its potential as a treatment for depression and anxiety, as well as its mechanism of action and long-term effects.
Scientific Research Applications
1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine has been studied for its potential as a psychoactive drug and its ability to stimulate the central nervous system. It has been shown to increase the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters that play a role in mood regulation. 1-(4-bromobenzyl)-4-(3-methoxybenzoyl)piperazine has also been studied for its potential as a treatment for depression and anxiety.
properties
IUPAC Name |
[4-[(4-bromophenyl)methyl]piperazin-1-yl]-(3-methoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN2O2/c1-24-18-4-2-3-16(13-18)19(23)22-11-9-21(10-12-22)14-15-5-7-17(20)8-6-15/h2-8,13H,9-12,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOIJQDBMYIINBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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